Cas no 478832-03-0 (Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate)

• Product name: Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate
• CAS No: 478832-03-0
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• MDL: MFCD24393306
• CID: 3037920
• PubChem ID: 18541793

Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-benzyl-5-oxo-3-pyrrolidinylcarbamate
• tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate
• tert-butyl N-(1-benzyl-5-oxopyrrolidin-3-yl)carbamate
• FBSNXICUDZJXNQ-UHFFFAOYSA-N
• AK549171
• t-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate
• MFCD24393306
• DB-210272
• tert-Butyl(1-benzyl-5-oxopyrrolidin-3-yl)carbamate
• F19973
• DS-19490
• AKOS030524104
• CS-0063153
• 478832-03-0
• SCHEMBL5425216
• Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate

• MDL： MFCD24393306
• Inchi： 1S/C16H22N2O3/c1-16(2,3)21-15(20)17-13-9-14(19)18(11-13)10-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,17,20)
• InChI Key： FBSNXICUDZJXNQ-UHFFFAOYSA-N
• SMILES： O(C(N([H])C1([H])C([H])([H])C(N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 290.16300
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 477.5±44.0°C at 760 mmHg
• PSA: 58.64000
• LogP: 2.64100

Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate

Comprehensive Overview of Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate (CAS No. 478832-03-0)

Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate, with the CAS number 478832-03-0, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidinone derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of both a tert-butyl carbamate group and a benzyl-substituted pyrrolidinone moiety makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for high-purity intermediates like Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate has surged due to advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers frequently search for "pyrrolidinone-based building blocks" or "CAS 478832-03-0 suppliers" to support projects involving peptide mimetics or enzyme inhibitors. Its structural features enable modifications that align with trends in fragment-based drug design (FBDD) and PROTAC technology, two hot topics in modern pharmaceutical development.

The synthesis of Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate typically involves multi-step organic reactions, including N-alkylation, carbamate protection, and cyclization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a common concern reflected in queries like "how to analyze CAS 478832-03-0 purity." The compound's stability under various conditions is another frequently discussed topic, particularly for laboratories focusing on long-term storage of sensitive intermediates.

From an industrial perspective, Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate is often highlighted in discussions about green chemistry and sustainable synthesis. Optimizing its production to reduce waste or energy consumption aligns with the growing emphasis on environmentally friendly manufacturing. Additionally, its role in chiral synthesis attracts attention from researchers investigating asymmetric catalysis, a field gaining traction due to its efficiency in generating enantiomerically pure compounds.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing functional polymers with tailored properties. Its molecular structure allows incorporation into smart materials that respond to stimuli like pH or temperature—a subject frequently explored in academic papers and patent filings. Searches related to "CAS 478832-03-0 material applications" have increased as interdisciplinary research expands.

Quality control remains paramount when working with Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate. Laboratories often inquire about "certified reference standards for CAS 478832-03-0" or "spectral data comparison" to ensure batch consistency. Regulatory compliance, especially for Good Manufacturing Practice (GMP) standards, is another critical consideration for commercial suppliers catering to the pharmaceutical industry.

In summary, Tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate (CAS No. 478832-03-0) exemplifies the intersection of chemical innovation and practical utility. Its relevance spans drug development, sustainable chemistry, and advanced materials, addressing contemporary challenges while offering opportunities for further exploration. As research continues to evolve, this compound will likely remain a focal point for scientists seeking efficient and adaptable synthetic solutions.